Cas no 1806941-45-6 (Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate)

• Product Name: Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate
• CAS No: 1806941-45-6
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4869772
• Update Time: 2025-05-22

Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate

• Inchi： 1S/C9H7ClF2N2O4/c1-2-18-9(15)7-5(8(11)12)6(10)4(3-13-7)14(16)17/h3,8H,2H2,1H3
• InChI Key： ZYMUIHKGYQJBJY-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(=O)OCC)C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate

Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806941-45-6)

Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate, with the CAS registry number 1806941-45-6, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 4, a difluoromethyl group at position 3, and a nitro group at position 5. The carboxylate ester functionality at position 2 further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate involves a series of precise chemical transformations, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterification reactions. Recent advancements in green chemistry have enabled the development of more sustainable methods for synthesizing this compound, reducing the environmental footprint associated with its production. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

In terms of applications, Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate has shown promise as an intermediate in the synthesis of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. For instance, studies published in the Journal of Agricultural and Food Chemistry have demonstrated its potential as a building block for developing novel pest control agents with enhanced efficacy and reduced environmental toxicity.

Beyond agriculture, this compound has also been investigated for its potential in pharmaceuticals. The presence of the nitro group and chlorinated pyridine ring suggests that it may exhibit anti-inflammatory or anti-cancer properties. Recent research conducted at leading institutions such as the University of California, Berkeley, has focused on evaluating its biological activity in vitro. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The structural uniqueness of Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate makes it an intriguing subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its physical properties, such as solubility and stability under various conditions. These computational approaches have significantly accelerated the discovery process by providing a deeper understanding of its chemical behavior before experimental validation.

In conclusion, Ethyl 4-chloro-3-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806941-45-6) stands out as a versatile compound with wide-ranging applications in both agricultural and pharmaceutical sectors. Its synthesis continues to be refined through innovative methodologies, while ongoing research into its biological activity holds the promise of unlocking new therapeutic potentials. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations in chemical science.